Cas no 1041438-68-9 (STAT3 Inhibitor VII)

• Product Name: STAT3 Inhibitor VII
• CAS No: 1041438-68-9
• MF: C₁₉H₇F₇N₂O₃
• MW: 444.259309053421
• CID: 4768557
• PubChem ID: 24905707
• Update Time: 2025-10-28

STAT3 Inhibitor VII Chemical and Physical Properties

Names and Identifiers

• STAT3 Inhibitor VII
• STAT3-IN-8
• ethyl 1-(4-cyano-2,3,5,6-tetrafluorophenyl)-6,7,8-trifluoro-4-oxoquinoline-3-carboxylate
• Ethyl 1-(4-cyano-2,3,5,6-tetrafluorophenyl)-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• BDBM50252612
• Ethyl 1-(4-Cyano-2,3,5,6-tetrafluorophenyl)-6,7,8-trifluoro-4-oxo-1,4-dihydroquino-line-3-carboxylate
• ethyl 1-(4-cyano-2,3,5,6-tetrafluorophenyl)-6,7,8-trifluoro-4-oxo-1,4-dihydroquinolin-3-carboxylate
• STAT3-IN-5
• CHEMBL524195
• GLXC-15921
• PD015685
• SCHEMBL17699226
• DA-58100
• HY-112447
• 1041438-68-9
• J-001116
• CS-0046070
• STAT3InhibitorVII

• Inchi： 1S/C19H7F7N2O3/c1-2-31-19(30)8-5-28(16-6(18(8)29)3-9(20)12(23)15(16)26)17-13(24)10(21)7(4-27)11(22)14(17)25/h3,5H,2H2,1H3
• InChI Key： FOEBLBGFGWQSRQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2C(C(C(=O)OCC)=CN(C3C(=C(C(C#N)=C(C=3F)F)F)F)C=21)=O)F)F

Computed Properties

• Exact Mass: 444.03448922g/mol
• Monoisotopic Mass: 444.03448922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.4

Additional information on STAT3 Inhibitor VII

STAT3 Inhibitor VII (CAS No. 1041438-68-9): A Promising Compound in Cancer Research

STAT3 Inhibitor VII (CAS No. 1041438-68-9) is a potent and selective inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3), a transcription factor that plays a crucial role in various cellular processes, including cell proliferation, survival, and immune response. This compound has gained significant attention in recent years due to its potential therapeutic applications, particularly in the treatment of various cancers.

STAT3 is frequently activated in many types of cancer, leading to the overexpression of genes that promote tumor growth and resistance to apoptosis. The inhibition of STAT3 has therefore emerged as a promising strategy for cancer therapy. STAT3 Inhibitor VII specifically targets the SH2 domain of STAT3, preventing its dimerization and nuclear translocation, thereby inhibiting the transcription of target genes.

Recent studies have demonstrated the efficacy of STAT3 Inhibitor VII in both in vitro and in vivo models. For instance, a study published in the journal Cancer Research showed that STAT3 Inhibitor VII significantly reduced the viability and proliferation of human breast cancer cells by downregulating the expression of STAT3 target genes such as Bcl-xL and Cyclin D1. Another study in Molecular Cancer Therapeutics reported that STAT3 Inhibitor VII enhanced the sensitivity of pancreatic cancer cells to chemotherapeutic agents, suggesting its potential as a combination therapy.

The mechanism of action of STAT3 Inhibitor VII involves its ability to bind to the SH2 domain of STAT3 with high affinity, thereby disrupting the phosphorylation and activation of STAT3. This disruption leads to a decrease in the expression of pro-oncogenic genes and an increase in the expression of pro-apoptotic genes. The compound has also been shown to inhibit the JAK/STAT signaling pathway, which is often dysregulated in cancer cells.

In addition to its anti-cancer properties, STAT3 Inhibitor VII has been investigated for its potential applications in other diseases where STAT3 activation plays a significant role. For example, studies have explored its use in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. A recent publication in Clinical Immunology highlighted the ability of STAT3 Inhibitor VII to reduce inflammation and improve disease outcomes in animal models of these conditions.

The safety profile of STAT3 Inhibitor VII is another important aspect that has been evaluated. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further clinical development. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, STAT3 Inhibitor VII (CAS No. 1041438-68-9) represents a significant advancement in the field of cancer research and therapy. Its selective inhibition of STAT3 offers a novel approach to targeting key pathways involved in tumor progression and resistance to treatment. As research continues to uncover new insights into the mechanisms underlying STAT3 activation and inhibition, the potential applications of this compound are likely to expand, contributing to more effective and personalized cancer treatments.